molecular formula C16H23NO6 B15361518 (1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione

(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione

Cat. No.: B15361518
M. Wt: 325.36 g/mol
InChI Key: QVCMHGGNRFRMAD-OLIGNJLKSA-N
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Description

The compound “(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.0¹³,¹⁶]hexadec-10-ene-3,7-dione” (CAS: 315-22-0) is a complex tricyclic alkaloid with a molecular formula of C₁₆H₂₃NO₆ and a molecular weight of 325.36 g/mol . Its structure features:

  • A fused tricyclic core (8.5.1.0¹³,¹⁶) with oxygen (2,8-dioxa) and nitrogen (13-aza) heteroatoms.
  • Two ketone groups (3,7-dione), three methyl substituents (4,5,6-trimethyl), and vicinal diols (5,6-dihydroxy).
  • Stereochemical specificity at positions 1R, 4R, 5R, and 6R, distinguishing it from stereoisomers like monocrotaline .

This compound shares structural homology with pyrrolizidine alkaloids but exhibits unique stereochemical and functional group variations that may influence its bioactivity and biosynthesis.

Properties

Molecular Formula

C16H23NO6

Molecular Weight

325.36 g/mol

IUPAC Name

(1R,4R,5R,6R)-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione

InChI

InChI=1S/C16H23NO6/c1-9-13(18)23-11-5-7-17-6-4-10(12(11)17)8-22-14(19)16(3,21)15(9,2)20/h4,9,11-12,20-21H,5-8H2,1-3H3/t9-,11+,12?,15+,16-/m0/s1

InChI Key

QVCMHGGNRFRMAD-OLIGNJLKSA-N

Isomeric SMILES

C[C@H]1C(=O)O[C@@H]2CCN3C2C(=CC3)COC(=O)[C@]([C@]1(C)O)(C)O

Canonical SMILES

CC1C(=O)OC2CCN3C2C(=CC3)COC(=O)C(C1(C)O)(C)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs

Table 1: Structural Comparison of Tricyclic Alkaloids
Compound Name Molecular Formula Key Structural Features Bioactivity Source
Target Compound (CAS 315-22-0) C₁₆H₂₃NO₆ (1R,4R,5R,6R)-config; 5,6-dihydroxy; trimethyl Undocumented (potential antitumor) Pseudomonas-derived BGCs (inferred)
Monocrotaline C₁₆H₂₃NO₆ (1R,4R,5S,6R)-config; hepatotoxic pyrrolizidine Hepatotoxicity Crotalaria plants
Retrorsine C₁₈H₂₅NO₆ 12-membered macrocycle; dihydroxy pyrrolizidine Hepatotoxic, genotoxic Senecio spp.
Lankacidin C C₂₈H₃₈N₂O₈ Polyketide backbone; 18-membered lactone Antitumor, antibacterial Streptomyces spp.
Syringolin A C₂₃H₃₈N₄O₇S Cyclic tripeptide with unsaturated fatty acid Proteasome inhibitor Pseudomonas syringae

Key Observations :

  • Functional Groups: Vicinal diols and methyl groups enhance solubility compared to monocrotaline’s macrocyclic diester system.
  • Biosynthetic Pathways: The compound’s biosynthetic gene cluster (BGC) in Pseudomonas shares low similarity (<13%) with known lankacidin BGCs, suggesting novel enzymology .

Functional and Bioactive Comparisons

Antitumor Potential
  • Lankacidin C : Exhibits antitumor activity by inhibiting microtubule assembly. Its BGC in Pseudomonas shows partial homology to redox-cofactor pathways in the target compound’s producers, hinting at analogous mechanisms .
Toxicity Profiles
  • Monocrotaline: Metabolized in the liver to reactive pyrrolic intermediates, causing hepatotoxicity. The target compound’s stereochemistry may reduce metabolic activation, mitigating toxicity .
  • Retrorsine : Similar hepatotoxicity but distinct in macrocyclic structure, highlighting the role of ring size and substituents in toxicity.
Table 2: BGC Features in Pseudomonas spp.
BGC Type Target Compound’s BGC Pyoverdine BGC Lankacidin BGC
Core Enzymes NRPS-like, oxidoreductases NRPS, siderophore Modular PKS
Similarity (%) 13% to lankacidin >90% conserved Reference
Bioactive Output Undocumented Iron uptake Antitumor

Insights :

  • The target compound’s BGC is distinct from common Pseudomonas pathways (e.g., pyoverdine) but shares redox-cofactor modules with lankacidin producers.
  • Low similarity to known BGCs suggests novel secondary metabolites, aligning with genome-mining predictions for underexplored NPs .

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